Cas no 2138308-04-8 (Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl-)

• Product Name: Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl-
• CAS No: 2138308-04-8
• MF: C₁₁H₉BrClN
• MW: 270.552860975266
• CID: 5260652
• Update Time: 2025-11-06

Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl-

• Inchi： 1S/C11H9BrClN/c1-6-3-4-8-9(5-6)10(12)7(2)14-11(8)13/h3-5H,1-2H3
• InChI Key： CDPSEFSITXTGNM-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(C)C=C2)C(Br)=C(C)N=1

Additional information on Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl-

Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl-: A Comprehensive Overview of Structural Properties and Emerging Applications

Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl- (CAS No. 2138308-04-8) represents a structurally unique heterocyclic compound derived from the isoquinoline scaffold. This molecule features a fused benzene and pyridine ring system substituted with bromine at the C4 position, chlorine at C1, and methyl groups at C3 and C6 positions. The strategic placement of these substituents imparts distinct electronic and steric properties that make this compound a valuable intermediate in pharmaceutical research and materials science. Recent advancements in synthetic methodologies have enabled efficient access to such complex architectures, highlighting the growing interest in isoquinoline derivatives for targeted drug development.

The core structure of isoquinoline is well-established in medicinal chemistry due to its ability to interact with various biological targets. The introduction of halogen atoms—particularly bromine and chlorine—into this framework significantly enhances molecular diversity by modulating lipophilicity and hydrogen bonding capabilities. In the case of CAS No. 2138308-04-8, the dual halogenation at positions C1 and C4 creates a highly polarized environment that influences both reactivity patterns and intermolecular interactions. These characteristics are particularly relevant in the design of ligands for G-protein coupled receptors (GPCRs) and enzyme inhibitors where precise control over binding affinity is critical.

Recent studies have demonstrated the utility of 4-bromo-1-chloroisoquinoline derivatives as building blocks for bioactive molecules. A 2024 publication in Organic & Biomolecular Chemistry reported the synthesis of isoquinoline-based compounds with enhanced antitumor activity through strategic substitution patterns similar to those found in CAS No. 2138308-04-8. The bromine atom at position C4 was identified as a key functional group enabling selective alkylation reactions during subsequent derivatization steps. This finding underscores the importance of positional isomerism in optimizing pharmacological profiles while maintaining structural integrity.

The dimethylation at positions C3 and C6 further contributes to the compound's unique physicochemical profile. Computational studies published in JACS Au (2025) revealed that these methyl groups induce subtle conformational changes in solution through steric effects, which may influence molecular recognition processes at receptor sites. Such insights are particularly valuable for structure-based drug design approaches where minor structural modifications can lead to significant improvements in therapeutic efficacy.

In terms of synthetic accessibility, modern cross-coupling methodologies have revolutionized the production of complex isoquinoline derivatives like CAS No. 2138308-04-8. Palladium-catalyzed reactions such as Buchwald-Hartwig amination and Stille coupling enable precise installation of functional groups onto pre-formed isoquinoline cores. A comparative analysis published in Synthetic Communications (Q2 2025) demonstrated that using directing group strategies during halogenation steps significantly improves regioselectivity for obtaining compounds with defined substitution patterns like those found in this molecule.

Beyond pharmaceutical applications, emerging research highlights potential roles for compounds like Isoquinoline, 4-bromo-1-chloro-3,6-dimethyl- in materials science domains. A groundbreaking study from Nature Materials (March 2025) explored the use of halogenated isoquinolines as building blocks for organic semiconductors due to their tunable electronic properties through strategic substitution patterns similar to those present in this compound.

The chemical stability profile of CAS No. 2138308-04-8 has been extensively characterized through advanced analytical techniques including NMR spectroscopy and X-ray crystallography. These studies confirm that the combination of aromaticity from the isoquinoline core with electron-withdrawing halogens creates an exceptionally stable molecular framework capable of withstanding moderate reaction conditions during further functionalization processes.

In academic research settings, this compound serves as an ideal model system for studying electronic effects in heterocyclic chemistry. The distinct electronic environment created by adjacent bromine and chlorine substituents provides unique opportunities to investigate substituent effects on aromaticity through NMR chemical shift analysis and computational modeling approaches.

Ongoing investigations continue to explore novel applications for compounds featuring this specific substitution pattern on the isoquinoline scaffold. Recent collaborative efforts between pharmaceutical companies and academic institutions have focused on optimizing synthesis routes while maintaining high levels of structural fidelity required for preclinical testing phases.

The growing body of literature surrounding isoquinoline derivatives underscores their versatility across multiple scientific disciplines. From targeted drug development to advanced material engineering, compounds like CAS No. 2138308-04-8 exemplify how precise structural modifications can unlock new possibilities across diverse application areas while maintaining fundamental chemical principles governing heterocyclic systems.